6-Methoxy-4-methylnicotinonitrile
Cat. No.:
B2666782
CAS No.:
243469-66-1
M. Wt:
148.165
InChI Key:
LWCBAYCUKHGSAC-UHFFFAOYSA-N
Attention:
For research use only. Not for human or veterinary use.
Overview
Description
6-Methoxy-4-methylnicotinonitrile is a chemical compound with the molecular formula C8H8N2O . It has a molecular weight of 148.16 . The compound is a white to off-white powder or crystal .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8N2O/c1-6-3-8(11-2)10-5-7(6)4-9/h3,5H,1-2H3 . This indicates that the molecule consists of a pyridine core with methoxy and methyl groups attached .Physical and Chemical Properties Analysis
This compound is a white to off-white powder or crystal . The compound should be stored in a refrigerator .Scientific Research Applications
Synthesis and Characterization
- Synthesis and Properties : The study by Robinson and Cepurneek (1965) explores the synthesis and properties of pyridones related to 1-methylnicotinonitrile, providing foundational knowledge for understanding compounds like 6-methoxy-4-methylnicotinonitrile (Robinson & Cepurneek, 1965).
- Spectroscopic Analysis : Eşme (2021) conducted a detailed spectroscopic analysis of a compound similar to this compound, providing insights into its molecular structure and potential applications (Eşme, 2021).
Biological and Medicinal Research
- Antiprotozoal Activity : A study by Ismail et al. (2003) investigated compounds related to this compound for antiprotozoal activity, revealing potential medicinal applications (Ismail et al., 2003).
- Alkaloid Biosynthesis : Research by Robinson (1965) on the enzymes of alkaloid biosynthesis involving similar compounds offers insights into the biological significance of this compound (Robinson, 1965).
Industrial and Chemical Applications
- Corrosion Inhibition : Ansari et al. (2015) explored the use of pyridine derivatives, closely related to this compound, as corrosion inhibitors, highlighting its potential industrial applications (Ansari et al., 2015).
- Dye Chemistry : Zhao et al. (2017) examined the stability of heterocyclic azo dyes, including structures similar to this compound, demonstrating its relevance in dye chemistry (Zhao et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
6-methoxy-4-methylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c1-6-3-8(11-2)10-5-7(6)4-9/h3,5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWCBAYCUKHGSAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1C#N)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
243469-66-1 |
Source
|
| Record name | 6-methoxy-4-methylpyridine-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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